Cas no 775314-76-6 (2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one
• CAS No: 775314-76-6
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 3107344
• PubChem ID: 135438272
• Update Time: 2025-06-13

2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}quinazolin-4(3H)-one
• 2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one
• G26464
• Z44494293
• 775314-76-6
• 2-((((TETRAHYDROFURAN-2-YL)METHYL)AMINO)METHYL)QUINAZOLIN-4(3H)-ONE
• CS-0230668
• 2-{[(oxolan-2-ylmethyl)amino]methyl}-3,4-dihydroquinazolin-4-one
• EN300-10509
• 2-[[[(Tetrahydro-2-furanyl)methyl]amino]methyl]-4(3H)-quinazolinone
• 2-[(oxolan-2-ylmethylamino)methyl]-3H-quinazolin-4-one
• AKOS008936286
• HMS1720N22

• Inchi： 1S/C14H17N3O2/c18-14-11-5-1-2-6-12(11)16-13(17-14)9-15-8-10-4-3-7-19-10/h1-2,5-6,10,15H,3-4,7-9H2,(H,16,17,18)
• InChI Key： AQOVLUGMFRMFEV-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCC1=NC2C=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 259.132076794Da
• Monoisotopic Mass: 259.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one

Introduction to 2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one (CAS No. 775314-76-6)

2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 775314-76-6, belongs to the class of dihydroquinazolinones, which are known for their diverse pharmacological applications. The presence of an oxolan-2-yl moiety in its structure introduces a significant level of complexity, making it a subject of interest for synthetic chemists and medicinal researchers.

The chemical structure of 2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one features a central quinazolinone ring system, which is a well-known scaffold in drug discovery. This ring system is fused with a dihydro moiety, enhancing its stability and reactivity. The amine functional group attached to the oxolan ring further contributes to the compound's potential interactions with biological targets. Such structural features make it a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the electronic properties of the quinazolinone ring can influence its interaction with enzymes and receptors. The oxolan side chain in 2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one introduces a polar region that could enhance solubility and binding affinity. These characteristics are particularly relevant in the design of small-molecule drugs targeting diseases such as cancer and inflammatory disorders.

In the realm of drug discovery, dihydroquinazolinones have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound's ability to modulate key biological pathways makes it an attractive candidate for further investigation. For instance, research has indicated that derivatives of this class can inhibit tyrosine kinases, which are overexpressed in many cancerous cells. The amine substituent in 2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one may play a crucial role in these interactions by forming hydrogen bonds or participating in salt bridge formation with target proteins.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the complex framework of 2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one. The use of chiral auxiliaries during synthesis can also be crucial in achieving enantiopure compounds, which are often required for optimal biological activity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have leveraged high-throughput screening (HTS) techniques to identify novel bioactive compounds derived from similar scaffolds. The structural diversity introduced by the oxolan ring provides multiple sites for functionalization, allowing chemists to tailor the properties of the molecule for specific therapeutic applications. This flexibility makes 2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one a valuable asset in medicinal chemistry libraries.

Furthermore, the compound's stability under various conditions makes it suitable for industrial-scale production. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in characterizing its molecular structure and purity. These methods provide critical data for understanding its reactivity and potential interactions with biological systems.

The pharmacokinetic profile of 2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one is also an area of active research. Studies have begun to explore how its structural features influence absorption, distribution, metabolism, and excretion (ADME) properties. Optimizing these parameters is essential for developing drugs that are both effective and safe for clinical use. Computational models can predict ADME properties based on molecular descriptors derived from its chemical structure.

In conclusion, 2-({[(oxolan-2-yl)methyl]amino}methyl)-3,4-dihydroquinazolin-4-one represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. Its unique combination of structural features positions it as a promising candidate for further exploration in drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.